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Compound of Interest

Compound Name: Cesium stearate

Cat. No.: B577387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular weight of cesium stearate,

a metal-organic compound of increasing interest in various scientific fields. This document

outlines the theoretical calculation of its molecular weight, details common experimental

methodologies for its determination, and discusses its relevance in the context of

pharmaceutical sciences.

Core Properties of Cesium Stearate
Cesium stearate is the cesium salt of stearic acid, a long-chain saturated fatty acid. Its

chemical and physical properties are foundational to its applications.

Table 1: Chemical Identity of Cesium Stearate

Property Value Source

Chemical Name Cesium Octadecanoate [1]

Synonyms
Caesium stearate,

Cesiumstearate
[1][2]

CAS Number 14912-91-5 [3]

Molecular Formula C₁₈H₃₅CsO₂ [1][2]
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Theoretical Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular formula for cesium stearate is C₁₈H₃₅CsO₂.

Table 2: Atomic Weights of Constituent Elements

Element Symbol Atomic Weight ( g/mol )

Carbon C ~12.011

Hydrogen H ~1.008

Cesium Cs ~132.905

Oxygen O ~15.999

Calculation of Molecular Weight:

Molecular Weight = (18 × Atomic Weight of C) + (35 × Atomic Weight of H) + (1 × Atomic

Weight of Cs) + (2 × Atomic Weight of O) Molecular Weight = (18 × 12.011) + (35 × 1.008) + (1

× 132.905) + (2 × 15.999) Molecular Weight ≈ 216.198 + 35.28 + 132.905 + 31.998 Molecular

Weight ≈ 416.381 g/mol

This calculated value is consistent with figures found in chemical databases.[1][4]

Experimental Determination of Molecular Weight
While theoretical calculations provide a precise value, experimental determination is crucial for

verification and for analyzing the purity and structure of a synthesized compound. Several

techniques can be employed for this purpose.[5][6]

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules. It is a highly accurate method for determining the molecular weight

of small molecules like cesium stearate.[5][7]

Experimental Protocol: Direct Infusion Electrospray Ionization Mass Spectrometry (ESI-MS)
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Sample Preparation: A dilute solution of cesium stearate is prepared in a suitable solvent

system, such as a mixture of methanol and chloroform.

Instrumentation: A high-resolution mass spectrometer equipped with an electrospray

ionization (ESI) source is used.

Infusion: The sample solution is introduced into the ESI source at a constant flow rate using

a syringe pump.

Ionization: A high voltage is applied to the capillary tip, causing the nebulized droplets to

become charged. The solvent evaporates, leading to the formation of gas-phase ions of

cesium stearate.

Mass Analysis: The ions are guided into the mass analyzer (e.g., time-of-flight or Orbitrap),

which separates them based on their m/z ratio.

Detection: The detector records the abundance of ions at each m/z value, generating a mass

spectrum. The molecular ion peak will correspond to the molecular weight of the compound.

Workflow for Molecular Weight Determination by ESI-MS

Sample Preparation Mass Spectrometry Analysis Data Processing

Dissolve Cesium Stearate in Solvent Dilute to Working Concentration Introduce Sample via Direct Infusion Electrospray Ionization (ESI) Mass Analyzer (e.g., TOF) Detector Generate Mass Spectrum Identify Molecular Ion Peak Determine Molecular Weight

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination by ESI-MS.

Size Exclusion Chromatography (SEC) / Gel Permeation
Chromatography (GPC)
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Size Exclusion Chromatography (SEC), also known as Gel Permeation Chromatography

(GPC), separates molecules based on their hydrodynamic volume in solution.[6] While primarily

used for polymers, it can be adapted for smaller molecules.

Experimental Protocol: SEC for Cesium Stearate

Column and Mobile Phase Selection: A column with a small pore size suitable for the

molecular weight range of cesium stearate is chosen. A solvent in which the sample is fully

soluble, such as tetrahydrofuran (THF), is used as the mobile phase.

Calibration: The system is calibrated using a series of well-characterized, narrow molecular

weight standards (e.g., polystyrene or polyethylene glycol). A calibration curve of

log(Molecular Weight) versus elution volume is generated.

Sample Analysis: A known concentration of the cesium stearate solution is injected into the

SEC system.

Elution and Detection: The sample passes through the column, and the elution profile is

monitored by a detector (e.g., a refractive index detector).

Molecular Weight Determination: The elution volume of the cesium stearate peak is

compared to the calibration curve to determine its average molecular weight.

Relevance in Drug Development
Stearic acid and its salts, known as metallic soaps, are widely used as excipients in

pharmaceutical formulations.[8][9] Cesium stearate, as a member of this class, has potential

applications in drug delivery systems.

Table 3: Potential Roles of Stearates in Pharmaceuticals
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Application Function Reference

Tablet Manufacturing Lubricant, anti-adherent [9][10]

Drug Delivery
Emulsifying agent, stabilizer for

lipid-based systems
[8]

Modified Release
Hydrophobic matrix-forming

agent
[11]

The precise molecular weight of cesium stearate is a critical parameter for formulation

development, as it influences the stoichiometry of drug-excipient interactions and the

physicochemical properties of the final dosage form.

While specific signaling pathways for cesium stearate are not extensively documented,

research on cesium ions has shown interactions with cellular signaling, such as the jasmonate

pathway in plants and MAP kinase pathways in yeast.[12][13][14] The stearate component,

being a fatty acid, may also influence lipid-mediated signaling processes.

Formation of Cesium Stearate

Stearic Acid (C₁₈H₃₆O₂)

Cesium Stearate (C₁₈H₃₅CsO₂)

Reacts with

Cesium Hydroxide (CsOH) or Cesium Carbonate (Cs₂CO₃)

Reacts with

Water (H₂O) and/or Carbon Dioxide (CO₂)
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Caption: Formation of Cesium Stearate from Stearic Acid.

In conclusion, a thorough understanding of the molecular weight of cesium stearate,

confirmed by both theoretical calculation and empirical measurement, is essential for its

application in research and development, particularly in the pharmaceutical industry where

precision and characterization are paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Molecular
Weight of Cesium Stearate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577387#molecular-weight-of-cesium-stearate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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